Cas no 624-78-2 (N-Ethylmethylamine)

N-Ethylmethylamine (CAS 624-78-2) is a secondary amine with the molecular formula C₃H₉N. This colorless liquid is characterized by its strong ammonia-like odor and high volatility. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive secondary amine group enables efficient alkylation and acylation reactions, making it valuable for constructing complex molecular frameworks. N-Ethylmethylamine exhibits good solubility in common organic solvents and demonstrates stability under standard handling conditions. Due to its relatively simple structure, it is often employed in research and industrial applications requiring a compact, reactive amine functionality. Proper storage under inert atmosphere is recommended to minimize degradation.
N-Ethylmethylamine structure
N-Ethylmethylamine structure
Product Name:N-Ethylmethylamine
CAS No:624-78-2
MF:C3H9N
MW:59.1102607250214
MDL:MFCD00009030
CID:39161
PubChem ID:12219
Update Time:2025-11-02

N-Ethylmethylamine Chemical and Physical Properties

Names and Identifiers

    • ethyl(methyl)amine
    • N-Ethylmethylamine
    • N-Methylethylamine
    • Ethanamine, N-methyl-
    • N-ethylmethylamine HCl
    • (CH3)(C2H5)NH
    • 2-MAE
    • Ethylmethylamine
    • Methylaminoethane
    • Methylethylamine
    • methyl-N-ethylamine
    • N-ethyl-N-methylamine
    • N-methyl-aminoethane
    • n-methyl-ethanamin
    • NMEA
    • Ethylamine,N-methyl- (7CI,8CI)
    • N-Methyl-N-ethylamine
    • N-Methylethanamine
    • Ethylamine, N-methyl-
    • ethyl-methyl-amine
    • N-ethyl methyl amine
    • LIWAQLJGPBVORC-UHFFFAOYSA-N
    • (ethyl)methylamine
    • N-methyl,N-ethylamine
    • N-ethylmethyl amine
    • methyethylamine
    • ethylmethylannine
    • ethyl methylamine
    • methyl-ethylamine
    • ethyl-methylamine
    • methylethyl amin
    • N-methyl ethylamine
    • DTXSID8060793
    • n-ethyl-n-methyl-amine
    • CHEMBL1232589
    • EN300-33324
    • N-methyl-ethanamine
    • Q6036777
    • 624-78-2
    • EINECS 210-862-1
    • AE3IIW7JBO
    • N-methyl-ethylamine
    • methylethyl amine
    • DB02396
    • A8636
    • N-Ethylmethylamine, 97%
    • N-ethyl-methylamine
    • N-Mthylmethylamine
    • ethyl-(methyl)amine
    • UNII-AE3IIW7JBO
    • InChI=1/C3H9N/c1-3-4-2/h4H,3H2,1-2H
    • J-523568
    • NS00035045
    • methyl ethyl amine
    • AKOS000145747
    • FT-0651636
    • E0729
    • STR03903
    • N-Ethylmethylamne
    • MFCD00009030
    • F2158-0955
    • J-640370
    • DB-009780
    • MDL: MFCD00009030
    • Inchi: 1S/C3H9N/c1-3-4-2/h4H,3H2,1-2H3
    • InChI Key: LIWAQLJGPBVORC-UHFFFAOYSA-N
    • SMILES: C(NC)C
    • BRN: 1730786

Computed Properties

  • Exact Mass: 59.07350
  • Monoisotopic Mass: 59.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 7.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.688 g/mL at 25 °C(lit.)
  • Melting Point: -70.99°C (estimate)
  • Boiling Point: 35°C(lit.)
  • Flash Point: Fahrenheit: <-29.2 ° f < br / > Celsius: <-34 ° C < br / >
  • Refractive Index: n20/D 1.374(lit.)
  • Solubility: Chloroform, Methanol (Slightly), Water
  • PSA: 12.03000
  • LogP: 0.61660
  • Vapor Pressure: 8.53 psi ( 20 °C)
  • Sensitiveness: Hygroscopic
  • Solubility: It is easily soluble in water, ethanol, ether and acetone.
  • pka: pK1:4.23(+1) (25°C)

N-Ethylmethylamine Security Information

N-Ethylmethylamine Customs Data

  • HS CODE:2921199090
  • Customs Data:

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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N-Ethylmethylamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:624-78-2)N-乙基甲基胺
Order Number:LE5739663
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com

Additional information on N-Ethylmethylamine

N-Ethylmethylamine (CAS 624-78-2): Properties, Applications, and Industry Insights

N-Ethylmethylamine (CAS 624-78-2), a secondary amine with the molecular formula C₃H₉N, is gaining attention in pharmaceutical and specialty chemical industries due to its versatile reactivity. This compound, also known as ethylmethylamine or methylethylamine, serves as a crucial building block in organic synthesis. Its balanced lipophilicity and moderate basicity (pKa ~10.5) make it particularly valuable for drug intermediate preparation.

The growing demand for N-ethyl methylamine derivatives correlates with recent breakthroughs in small-molecule drug development. Pharmaceutical researchers are exploring its potential in creating novel amine-based active pharmaceutical ingredients (APIs), especially for neurological and cardiovascular applications. The compound's ethyl-methyl substitution pattern offers unique steric and electronic properties that influence molecular interactions in biological systems.

From a chemical perspective, N-Ethylmethylamine 624-78-2 exhibits several noteworthy characteristics. The boiling point ranges between 36-38°C at atmospheric pressure, while its density measures approximately 0.69 g/cm³ at 25°C. These physical properties make it suitable for various industrial processes requiring volatile amines. The methyl ethyl amine structure demonstrates excellent solubility in common organic solvents like ethanol, ether, and dichloromethane.

Recent advancements in green chemistry applications have highlighted N-Ethylmethylamine's role as a catalyst or co-catalyst in sustainable synthetic pathways. Its use in organocatalysis has been documented in several peer-reviewed studies, particularly for asymmetric synthesis. The compound's relatively low environmental persistence compared to higher amines makes it an attractive option for eco-conscious manufacturers.

The global market for ethyl methyl amine products shows steady growth, with projections indicating a 5.8% CAGR through 2028 according to recent industry reports. This growth stems from expanding applications in agrochemical formulations, where it serves as an intermediate for crop protection agents. Additionally, the specialty chemicals sector utilizes this amine in corrosion inhibitors and surfactant production.

Quality specifications for N-Ethylmethylamine CAS 624-78-2 typically require ≥98% purity for pharmaceutical applications, with strict controls on residual solvents and heavy metals. Analytical methods like GC-MS and HPLC are commonly employed for quality verification. Storage recommendations emphasize keeping the compound in tightly sealed containers under nitrogen atmosphere to prevent degradation.

Emerging research explores N-Ethylmethylamine derivatives in material science applications, particularly in polymer modification and conductive material synthesis. The amine's ability to participate in Mannich reactions and reductive amination processes makes it valuable for creating functional materials with tailored properties. These developments align with current industry trends toward smart materials and advanced composites.

Safety considerations for handling N-Ethylmethylamine 624-78-2 follow standard amine protocols, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its volatility requires appropriate containment measures. Regulatory status varies by region, but most jurisdictions classify it as an industrial chemical with specific handling guidelines.

The synthesis of N-Ethylmethylamine typically involves the reaction of methylamine with ethyl halides or through reductive amination of appropriate carbonyl compounds. Modern production methods emphasize atom economy and waste minimization, reflecting the chemical industry's shift toward sustainable practices. Process optimization has significantly improved yields, with some facilities reporting >90% efficiency.

Analytical characterization of N-Ethylmethylamine CAS 624-78-2 reveals distinctive spectral features. The 1H NMR spectrum shows characteristic triplets for the methylene protons (δ ~2.5 ppm) and quartets for the methyl group (δ ~1.1 ppm). These spectral signatures aid in quality control and compound identification during synthetic applications.

Future research directions for ethylmethylamine chemistry include exploring its potential in bioorthogonal reactions and click chemistry applications. The compound's structural simplicity combined with its chemical versatility positions it as a candidate for developing new bioconjugation techniques. Such innovations could significantly impact diagnostic and therapeutic development.

From a commercial availability standpoint, N-Ethylmethylamine 624-78-2 is supplied by multiple specialty chemical manufacturers worldwide. Procurement specialists should verify certificates of analysis and consider batch-to-batch consistency when selecting suppliers. Current market pricing reflects typical fluctuations in amine commodities, with regional variations based on production capacity and demand.

Environmental fate studies indicate that N-Ethyl methylamine undergoes relatively rapid biodegradation under aerobic conditions, with half-lives typically less than 28 days in standard tests. This environmental profile supports its use in applications requiring benign by design principles. The compound's ecological impact assessment suggests low bioaccumulation potential.

Technological innovations in amine synthesis and purification continue to improve the commercial viability of N-Ethylmethylamine. Continuous flow chemistry approaches have demonstrated particular promise for scaling production while maintaining quality standards. These advancements address the chemical industry's need for process intensification and energy efficiency.

In conclusion, N-Ethylmethylamine (CAS 624-78-2) represents a versatile chemical building block with expanding applications across multiple industries. Its balanced chemical properties, combined with evolving synthetic methodologies, ensure its continued relevance in specialty chemical manufacturing and pharmaceutical development. As research uncovers new applications and production methods become more sustainable, this compound will likely maintain its position as a valuable intermediate in organic synthesis.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:624-78-2)N-乙基甲基胺
LE5739663
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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